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Compound of Interest

Compound Name: 2-Pyridylacetonitrile

Cat. No.: B1294559 Get Quote

Essential Safety Protocols for Handling 2-
Pyridylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

Handling 2-Pyridylacetonitrile requires stringent safety measures due to its significant health

hazards. This guide provides essential, immediate safety and logistical information, including

detailed personal protective equipment (PPE) requirements, operational plans, and disposal

protocols to ensure the well-being of laboratory personnel and environmental protection.

Hazard Summary
2-Pyridylacetonitrile is classified as a highly toxic substance. It is fatal if swallowed, fatal in

contact with skin, and fatal if inhaled.[1][2] It is also known to cause serious skin and eye

irritation and may lead to respiratory irritation.[1][3][4] Therefore, adherence to the following

safety protocols is mandatory.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Pyridylacetonitrile.
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Property Value Source

CAS Number 2739-97-1 [1][4][5]

Molecular Formula C₇H₆N₂ [2][4][5]

Molecular Weight 118.14 g/mol [2][5]

Appearance

White or Colorless to Yellow to

Orange powder to lump to

clear liquid

[2]

Melting Point 23-25 °C [1]

Boiling Point 76-77 °C at 2 mmHg [1][5]

Density 1.059 g/mL at 25 °C [5]

Flash Point 93-94 °C (closed cup) [1][5]

LD50 Oral (Rat) 166 mg/kg [1]

LD50 Dermal (Rat) 68 mg/kg [1]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical. The selection of PPE must be based on a thorough

risk assessment of the specific procedures being performed.

Mandatory PPE Ensemble
Eye and Face Protection:

Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[4]

In situations with a higher risk of splashing, a face shield is required in addition to safety

glasses.[5]

Hand Protection:
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Wear impervious, chemical-resistant gloves.[4] Gloves must be inspected for integrity

before each use.

Follow proper glove removal technique (without touching the glove's outer surface) to

prevent skin contact.[6]

Dispose of contaminated gloves immediately after use as hazardous waste.[6]

Skin and Body Protection:

Wear a lab coat or impervious clothing to prevent skin contact.[4]

All contaminated clothing must be removed immediately and decontaminated before

reuse.[2][4]

Respiratory Protection:

All handling should occur in a well-ventilated area, preferably a certified chemical fume

hood.[1][4][7]

If ventilation is inadequate or there is a risk of generating dust or aerosols, a NIOSH-

approved respirator with an appropriate filter (e.g., type ABEK (EN14387) or P95/P1

particle respirator) is mandatory.[5][6]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure a certified chemical fume hood is operational. An

emergency eyewash station and safety shower must be accessible within the immediate

work area.[1][7]

Handling: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe dust, fumes, or

vapors.[1][2]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1][4]

Do not eat, drink, or smoke in the laboratory area where the chemical is being used.[1][2]
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Storage: Store 2-Pyridylacetonitrile in a cool, dry, and well-ventilated area in a tightly

closed container, away from incompatible substances and sources of ignition.[1][2][4][7] The

storage area should be locked.[1][4]

Spill and Decontamination Protocol
Evacuate: In case of a spill, immediately evacuate all non-essential personnel from the area.

[4]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material like vermiculite, dry sand, or

earth to contain the substance.[8] Avoid creating dust.[4][6]

Collection: Carefully scoop the absorbed material into a suitable, labeled, and closed

container for hazardous waste disposal.[1][4][8]

Decontamination: Wash the spill area thoroughly with soap and copious amounts of water.[8]

All cleaning materials must be disposed of as hazardous waste.[8]

Waste Disposal Plan
Waste Segregation: All materials contaminated with 2-Pyridylacetonitrile, including the

chemical itself, empty containers, and used PPE, must be treated as hazardous waste.[8]

Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible

container.[7][8]

Disposal: Arrange for the disposal of hazardous waste through a licensed and approved

waste disposal company.[1][6][8] Do not dispose of it in drains or the general trash.[1][4]

Visual Workflow for Handling 2-Pyridylacetonitrile
The following diagram outlines the critical decision-making and operational workflow for safely

handling 2-Pyridylacetonitrile.
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1. Preparation & Risk Assessment

2. PPE Selection & Donning

3. Chemical Handling

4. Post-Handling & Disposal
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Caption: Workflow for the safe handling and disposal of 2-Pyridylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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